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Compound of Interest

Compound Name: Diazine Black

Cat. No.: B3137935

An In-depth Technical Guide to the Safe Handling of Diazine Black Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diazine Black, also known as Basic Black 2, is an azo dye used in various industrial and
research applications, including the manufacturing of inks and the dyeing of fibers and plastics.
[1][2] Its chemical structure, characterized by an azo group (-N=N-), contributes to its color
properties but also necessitates careful handling due to the potential hazards associated with
this class of compounds. This guide provides a comprehensive overview of the safety and
handling precautions required when working with Diazine Black powder in a laboratory or
research setting.

Chemical and Physical Properties

Understanding the fundamental properties of Diazine Black is crucial for its safe handling and
use.
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Property Value Source

4-[[8-(diethylamino)-10-
IUPAC Name phenylphenazin-10-ium-2- [3114]
ylldiazenyl]phenol chloride

CAS Number 4443-99-6 [L1[2][31[5]
Molecular Formula C2sH26CINsO [1112][3]
Molar Mass 483.99 g/mol [11[3]

Gray-black microcrystals or
Appearance [2][4]16]
black powder

Melting Point 200°C (decomposes) [1]

Slightly soluble in water;
Solubility Soluble in acidic media; [1][41[6]

Moderately soluble in ethanol

Hazard Identification and Classification

Diazine Black is classified as an irritant and requires specific precautions to avoid exposure.[1]
The primary hazards are associated with irritation to the skin, eyes, and respiratory system.[1]

[3]
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Hazard .
. Code Description Source

Classification
GHS Hazard o

H315 Causes skin irritation [3]
Statements

Causes serious eye
H319 o [3]

irritation

May cause respirato
H335 e Y

irritation

Irritating to eyes,

Risk Codes (Legacy) R36/37/38 respiratory system [1]

and skin

Toxicological Concerns: While specific toxicological data for Diazine Black is limited, it is
identified as a toxic substance.[1] A significant concern with azo dyes is their potential to
metabolize or degrade into aromatic amines, some of which are known carcinogens.[7][8][9]
For example, the structurally related Direct Black 38 has been shown to be metabolized to the
human carcinogen benzidine.[6] Therefore, exposure should be minimized.

Physical Hazards: As a fine powder, Diazine Black may be explosive when suspended in air at
specific concentrations.[2] Decomposition from heat or reaction with strong acids or oxidizing
agents can emit toxic fumes.[2]

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize risks.
4.1 Handling:

o Ventilation: All handling of Diazine Black powder should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize inhalation of dust.[10]

e Dust Control: Minimize dust generation and accumulation.[10] Use techniques and
equipment that reduce spillage and dust clouds, such as adding powders to liquids while a
mixer is on low speed.[11]
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« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.
[12] Implement measures against static discharge.[13]

» Personal Hygiene: Do not eat, drink, or smoke in work areas.[11][12] Wash hands thoroughly
with soap and water after handling and before breaks.[10][11]

4.2 Storage:
o Container: Store in a tightly closed, properly labeled container.[10][14]

o Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials.
[12][14]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids, as these
can lead to reactions that produce hazardous byproducts.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Diazine Black powder.

PPE Type Specification Purpose Source

Chemical safety
) To prevent eye
Eye Protection goggles or a face o [1][10]
Hield irritation from dust.
shield.

Chemical-resistant
) ] gloves (e.g., nitrile) To prevent skin
Skin Protection S [1][12]
and a lab coat or contact and irritation.

protective clothing.

A NIOSH-approved

respirator may be To prevent respiratory
Respiratory Protection  required if ventilation tract irritation from [3]

is inadequate or for inhaling fine dust.

large spills.

Emergency Procedures
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6.1 First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][10]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water.[11][13] Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, provide oxygen. Seek medical attention.[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
advice.[13]

6.2 Accidental Release Measures:

Evacuate personnel from the area and ensure adequate ventilation.
Remove all sources of ignition.[15]
Wear appropriate PPE.

Carefully sweep or vacuum the spilled powder, avoiding dust generation. Place the material
into a suitable, labeled container for disposal.[14]

Clean the spill area thoroughly with water.[14]

6.3 Fire-Fighting Measures:

Use extinguishing media appropriate for the surrounding fire, such as water spray or foam.
[13]

Caution: If large quantities are involved, there may be a risk of a dust explosion.[2][12]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.
[13]

Thermal decomposition may produce toxic fumes.[2]
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Experimental Protocols: Azo Dye Safety
Assessment

While specific safety assessment protocols for Diazine Black are not publicly detailed, the
primary toxicological concern for azo dyes is their potential to cleave and release carcinogenic
aromatic amines.[7][8] Standard methods exist to test for this potential, which are crucial for
risk assessment.

7.1 Protocol for Detection of Aromatic Amines from Azo Dyes
This methodology is adapted from standard procedures for testing consumer goods.[7][8][9]

Objective: To determine if Diazine Black can degrade to form any of the 22 regulated aromatic
amines under reductive conditions.

Methodology: Gas Chromatography-Mass Spectrometry (GC/MS) or Liquid Chromatography-
Mass Spectrometry (LC/MS).[7][8]

Procedure:

o Sample Preparation: A sample of Diazine Black powder is dissolved in an appropriate
solvent.

» Reductive Cleavage: The dye solution is treated with a reducing agent (e.g., sodium
dithionite) in a buffered solution to cleave the azo bond (-N=N-). This simulates metabolic
reduction.

o Extraction: After cleavage, the solution is neutralized, and any resulting aromatic amines are
extracted into an organic solvent (e.g., xylene).[9]

e Concentration: The solvent extract is concentrated to a small volume to increase the
sensitivity of the analysis.

e Analysis: The concentrated extract is injected into a GC/MS or LC/MS system.

o Gas Chromatography (GC): Separates the different components of the mixture based on
their boiling points and interaction with the stationary phase.
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o Mass Spectrometry (MS): Fragments the separated components and identifies them
based on their mass-to-charge ratio, providing a unique chemical fingerprint for each
aromatic amine.

¢ Quantification: The concentration of any detected regulated aromatic amines is determined
by comparing the results to a calibration curve generated from certified reference standards.
The regulatory limit in consumer products is typically 30 mg/kg (or 30 ppm).[9]

Workflow for Safe Handling of Diazine Black Powder

The following diagram outlines the logical workflow for safely managing Diazine Black powder
from procurement to disposal.
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Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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